Cas no 676265-54-6 (4-Bromo-2,3-dihydro-1H-inden-5-amine)

• Product Name: 4-Bromo-2,3-dihydro-1H-inden-5-amine
• CAS No: 676265-54-6
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD11848428
• CID: 1006790
• PubChem ID: 53418045
• Update Time: 2025-05-21

4-Bromo-2,3-dihydro-1H-inden-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,3-dihydro-1H-inden-5-amine
• 5-Amino-4-bromo-2,3-dihydro-1H-indene
• SY247753
• MFCD11848428
• AC6580
• SCHEMBL13091628
• 676265-54-6
• BCB26554
• AKOS037631113
• 4-Bromo-2,3-dihydro-1H-inden-5-amine

• MDL： MFCD11848428
• Inchi： 1S/C9H10BrN/c10-9-7-3-1-2-6(7)4-5-8(9)11/h4-5H,1-3,11H2
• InChI Key： IXKXAFPEOCHSQH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CCC2)N

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.8

Additional information on 4-Bromo-2,3-dihydro-1H-inden-5-amine

Professional Introduction to 4-Bromo-2,3-dihydro-1H-inden-5-amine (CAS No. 676265-54-6)

4-Bromo-2,3-dihydro-1H-inden-5-amine, identified by its Chemical Abstracts Service (CAS) number 676265-54-6, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of heterocyclic amines, characterized by its fused ring structure and functional groups that make it a versatile building block for more complex molecules. The presence of a bromine substituent at the 4-position and an amine group at the 5-position enhances its reactivity, making it particularly valuable in medicinal chemistry and material science applications.

The molecular structure of 4-Bromo-2,3-dihydro-1H-inden-5-amine consists of a dihydroindenyl core, which is a derivative of indene with two additional hydrogen atoms. This structural motif is commonly found in biologically active compounds due to its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. The bromine atom serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings, enabling the synthesis of diverse arylated or alkylated derivatives.

In recent years, 4-Bromo-2,3-dihydro-1H-inden-5-amine has garnered attention in the development of novel pharmaceuticals. Its framework is reminiscent of several known bioactive scaffolds, including those found in antiviral, anticancer, and anti-inflammatory agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating indole derivatives that exhibit potent activity against certain enzymes implicated in metabolic disorders.

One particularly noteworthy application lies in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the indene core of 4-Bromo-2,3-dihydro-1H-inden-5-amine, chemists have been able to develop inhibitors that target specific kinases with high precision. The bromine substituent allows for further derivatization to optimize pharmacokinetic properties, while the amine group can be incorporated into peptidomimetics or other heterocyclic systems to improve solubility and bioavailability.

The compound's relevance extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metals has been explored in the development of luminescent materials and catalysts. For example, complexes formed between 4-Bromo-2,3-dihydro-1H-inden-5-amine and transition metals such as palladium or platinum exhibit unique photophysical properties useful in optoelectronic devices. Additionally, its aromaticity and electron-rich nature make it a candidate for organic semiconductors or light-emitting diodes (OLEDs), where precise control over molecular arrangement is essential.

Recent advances in computational chemistry have further highlighted the potential of 4-Bromo-2,3-dihydro-1H-inden-5-amine as a scaffold for drug discovery. Molecular docking studies have identified its binding pockets within target proteins with high accuracy, facilitating the design of next-generation inhibitors. Furthermore, machine learning models trained on large datasets containing similar compounds have demonstrated that modifications based on 4-Bromo-2,3-dihydro-1H-inden-5-amines structural motifs can lead to compounds with improved therapeutic profiles.

In clinical research, derivatives of 4-Bromo-2,3-dihydro-1H-inden-5-amines are being evaluated for their potential in treating neurological disorders. The indene core's similarity to natural products found in plants has inspired investigations into its neuroprotective effects. Preclinical studies suggest that certain analogs may modulate neurotransmitter release or receptor activity without significant side effects. These findings underscore the importance of exploring structurally diverse derivatives as potential therapeutics for conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 4-Bromo-2,3-dihydro-1H-inden-5-amines itself presents an interesting challenge due to its strained ring system and multiple reactive sites. Traditional synthetic routes often involve multi-step sequences starting from readily available precursors like bromobenzene or indene derivatives. Recent methods have focused on catalytic approaches that minimize waste and improve yields while maintaining high selectivity for desired products.

The environmental impact of producing 4-Bromo-2,3-dihydro-1H-inden-amines is also a consideration in modern research. Green chemistry principles have been applied to develop solvent-free reactions or use biodegradable catalysts where possible. Additionally, efforts are underway to optimize purification processes to reduce energy consumption and hazardous waste generation without compromising product quality.

Future directions for research on 4-Bromo-(CAS No: 676265)-54-(Bromo)-indan-amines include exploring its role in photodynamic therapy (PDT) and developing new formulations for sustained release systems. Its ability to form metal complexes suggests potential applications as photosensitizers when paired with appropriate photosensitizer precursors or metal ions capable of generating reactive oxygen species upon irradiation.

In conclusion,(bolded keyword) 4-Bromo-(CAS No: 676265)-54-(Bromo)-indan-amines remains a cornerstone compound across multiple scientific disciplines due to its structural versatility reactivity profile biological relevance industrial applications potential environmental considerations evolving synthetic methodologies ongoing clinical investigations future prospects it continues inspire innovation drive progress both academic commercial landscapes time come expect exciting developments field continue emerge years ahead thanks contributions researchers worldwide dedicated advancing knowledge applications around this remarkable molecule.